molecular formula C10H9NO2 B8446102 1-(5-Benzoxazolyl)-1-propanone CAS No. 132227-04-4

1-(5-Benzoxazolyl)-1-propanone

Cat. No.: B8446102
CAS No.: 132227-04-4
M. Wt: 175.18 g/mol
InChI Key: NGRLZAHLFVUMMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Benzoxazolyl)-1-propanone is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

132227-04-4

Molecular Formula

C10H9NO2

Molecular Weight

175.18 g/mol

IUPAC Name

1-(1,3-benzoxazol-5-yl)propan-1-one

InChI

InChI=1S/C10H9NO2/c1-2-9(12)7-3-4-10-8(5-7)11-6-13-10/h3-6H,2H2,1H3

InChI Key

NGRLZAHLFVUMMC-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C1=CC2=C(C=C1)OC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

EtMgBr (1 M, 2.0 eq, 58 mL) was added to a solution of N-methoxy-N-methylbenzo[d]oxazole-5-carboxamide (6 g, 1.0 eq) in dry THF at 0° C., Once addition was complete, the mixture was stirred for 2 h. The reaction mixture was quenched with saturated NH4Cl and extracted with EtOAc. The extract was dried, concentrated, and purified by column chromatography with petroleum ether:EtOAc=1:1 to give the desired product (0.6 g, 12%)
Quantity
58 mL
Type
reactant
Reaction Step One
Name
N-methoxy-N-methylbenzo[d]oxazole-5-carboxamide
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
12%

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